![molecular formula C9H15N3O B2796514 6-[2-(Dimethylamino)ethoxy]pyridin-3-amine CAS No. 884341-06-4](/img/structure/B2796514.png)
6-[2-(Dimethylamino)ethoxy]pyridin-3-amine
Cat. No. B2796514
M. Wt: 181.239
InChI Key: GXXKHIYFTNGUKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09345709B2
Procedure details
To a solution of 2-chloro-5-nitropyridine (500 mg, 3.1 mmol) in dioxane (30 mL) at room temperature was added 2-(dimethylamino)ethanol (309 mg, 3.5 mmol) and 60 wt. % NaH (0.15 g, 3.7 mmol) and the reaction mixture was stirred at room temperature until the reaction was complete by LCMS analysis. The reaction mixture was poured onto ice-cold water and the product was extracted with dichloromethane. The organic layer was dried over sodium sulfate, filtered and the filtrate was concentrated. The residue was dissolved in tetrahydrofuran (30 mL), degassed with nitrogen, charged with catalytic 10 wt. % Pd/C (0.3 g) and the reaction mixture was placed under an atmosphere of hydrogen (40 Psi) until the reduction was complete by LCMS analysis. The reaction mixture was filtered over diatomaceous earth and the filtrate was concentrated to provide the desired product (340 mg, 61%) as a purple solid: ESI MS m/z 182 [C9H15N3O+H]+.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-])=O)=[CH:4][N:3]=1.[CH3:11][N:12]([CH3:16])[CH2:13][CH2:14][OH:15].[H-].[Na+]>O1CCOCC1>[CH3:11][N:12]([CH3:16])[CH2:13][CH2:14][O:15][C:2]1[N:3]=[CH:4][C:5]([NH2:8])=[CH:6][CH:7]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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309 mg
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Type
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reactant
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Smiles
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CN(CCO)C
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Name
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Quantity
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0.15 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at room temperature until the reaction
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The reaction mixture was poured onto ice-cold water
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EXTRACTION
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Type
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EXTRACTION
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Details
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the product was extracted with dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in tetrahydrofuran (30 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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degassed with nitrogen
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ADDITION
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Type
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ADDITION
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|
Details
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charged with catalytic 10 wt. % Pd/C (0.3 g)
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered over diatomaceous earth
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(CCOC1=CC=C(C=N1)N)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 340 mg | |
| YIELD: PERCENTYIELD | 61% | |
| YIELD: CALCULATEDPERCENTYIELD | 60.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
